Cas no 1105208-23-8 (3-{2-6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-ylethyl}-1-3-(trifluoromethyl)phenylurea)

• Product Name: 3-{2-6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-ylethyl}-1-3-(trifluoromethyl)phenylurea
• CAS No: 1105208-23-8
• MF: C₁₉H₁₆F₃N₅O₂
• MW: 403.357853889465
• CID: 6322958
• PubChem ID: 42142985
• Update Time: 2024-01-15

3-{2-6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-ylethyl}-1-3-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-{2-6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-ylethyl}-1-3-(trifluoromethyl)phenylurea
• 1-[2-(6-oxo-3-pyridin-3-ylpyridazin-1-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea
• 1-(2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)urea
• F5230-0296
• 3-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}-1-[3-(trifluoromethyl)phenyl]urea
• 1105208-23-8
• AKOS024501750
• VU0638177-1

• Inchi： 1S/C19H16F3N5O2/c20-19(21,22)14-4-1-5-15(11-14)25-18(29)24-9-10-27-17(28)7-6-16(26-27)13-3-2-8-23-12-13/h1-8,11-12H,9-10H2,(H2,24,25,29)
• InChI Key： MYZFMMSXLGOJHK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(NCCN1C(C=CC(C2C=NC=CC=2)=N1)=O)=O)(F)F

Computed Properties

• Exact Mass: 403.12560926g/mol
• Monoisotopic Mass: 403.12560926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines